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Compound of Interest

Compound Name: Bgp-15

Cat. No.: B1683970 Get Quote

A Comprehensive Overview of the Chemical
Structure, Properties, and Biological Activity of the
Pleiotropic Drug Candidate BGP-15
For Researchers, Scientists, and Drug Development Professionals

Introduction
BGP-15, a nicotinic amidoxime derivative, is a promising small molecule with a diverse range

of cytoprotective effects.[1][2] Initially investigated as an insulin sensitizer, its therapeutic

potential has expanded to include protective roles in conditions such as Duchenne muscular

dystrophy, heart failure, and chemotherapy-induced toxicity.[1] This technical guide provides a

detailed overview of the chemical structure, physicochemical properties, and multifaceted

mechanism of action of BGP-15, intended to serve as a valuable resource for researchers in

the fields of pharmacology and drug development.

Chemical Structure and Properties
BGP-15, with the IUPAC name (Z)-(N′-(2-hydroxy-3-(piperidin-1-yl)propoxy)-3-pyridine-

carboximidamide), is a solid material.[1] Its chemical identifiers and physicochemical properties

are summarized in the tables below.

Table 1: Chemical Identification of BGP-15
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Identifier Value

IUPAC Name
(Z)-(N′-(2-hydroxy-3-(piperidin-1-yl)propoxy)-3-

pyridine-carboximidamide)[1]

CAS Number 66611-37-8[3]

Molecular Formula C₁₄H₂₂N₄O₂·2HCl[1][3]

Molecular Weight 351.27 g/mol [1][3]

SMILES
OC(CN1CCCCC1)CONC(C2=CN=CC=C2)=N.C

l.Cl[3]

InChI Key ISGGVCWFTPTHIX-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of BGP-15

Property Value

Physical State Solid[1]

Solubility in Water 28 mg/mL at 25 °C[1]

Solubility in DMSO 7.03 mg/mL (with gentle warming)[3]

Purity ≥98% (HPLC)[3]

Storage Store at -20°C[3]

Mechanism of Action and Signaling Pathways
BGP-15 exerts its therapeutic effects through a multi-targeted mechanism, primarily centered

on the modulation of cellular stress responses. Key aspects of its mechanism of action include:

PARP Inhibition: BGP-15 is an inhibitor of poly(ADP-ribose) polymerase (PARP), with an

IC50 of 120 µM.[3] By inhibiting PARP, BGP-15 helps to preserve cellular energy levels and

reduce cell death in response to DNA damage.[4]

HSP72 Co-induction: The compound is a co-inducer of Heat Shock Protein 72 (HSP72),

enhancing its expression and activity.[4] This chaperone protein plays a crucial role in
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protecting cells from stress-induced damage and improving insulin sensitivity.[3]

JNK and p38 MAPK Inhibition: BGP-15 has been shown to inhibit the activation of c-Jun N-

terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK), key mediators of

inflammatory and apoptotic signaling.[4]

Mitochondrial Protection: BGP-15 reduces the production of reactive oxygen species (ROS)

in mitochondria and helps to maintain mitochondrial membrane potential, thereby protecting

against oxidative stress-induced cell damage.[4][5]

Insulin Sensitization: By inhibiting JNK's negative effect on the insulin receptor and activating

the Akt signaling pathway, BGP-15 improves insulin sensitivity.[4]

Signaling Pathways
The multifaceted effects of BGP-15 are orchestrated through its influence on several critical

signaling pathways.
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Caption: BGP-15 enhances insulin sensitivity by inhibiting JNK and activating the AKT pathway.
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Caption: BGP-15 promotes the heat shock response by modulating HSF-1 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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